![molecular formula C21H23N3O4 B5644938 9-[2-furyl(oxo)acetyl]-2-(pyridin-2-ylmethyl)-2,9-diazaspiro[5.5]undecan-3-one](/img/structure/B5644938.png)
9-[2-furyl(oxo)acetyl]-2-(pyridin-2-ylmethyl)-2,9-diazaspiro[5.5]undecan-3-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The diazaspiro[5.5]undecane scaffold, a core structural motif in this compound, is recognized for its significance in medicinal chemistry, particularly due to its versatility and biological activities. Compounds with the diazaspiro[5.5]undecane structure have been synthesized and evaluated for various pharmacological properties, including antihypertensive, antiviral, and analgesic activities (Clark et al., 1983).
Synthesis Analysis
The synthesis of diazaspiro[5.5]undecane derivatives, including the target compound, typically involves intramolecular spirocyclization of substituted pyridines. This process often utilizes ethyl chloroformate for the activation of the pyridine ring, followed by the addition of a β-dicarbonyl nucleophile in the presence of Ti(OiPr)4 (Parameswarappa & Pigge, 2011).
Molecular Structure Analysis
Molecular structure analysis through techniques such as X-ray diffraction has been utilized to understand the conformation and stereochemistry of diazaspiro[5.5]undecane derivatives. These analyses have revealed complex molecular geometries and provided insight into the compound's three-dimensional arrangement (Zhu, 2011).
Chemical Reactions and Properties
The chemical reactivity of diazaspiro[5.5]undecane derivatives includes interactions with various reagents to produce a range of functionalized compounds. These reactions are pivotal for exploring the chemical space around the diazaspiro[5.5]undecane core and for the development of derivatives with enhanced biological activities (García et al., 2019).
Physical Properties Analysis
The physical properties of these compounds, including solubility, melting points, and crystalline structure, are essential for their formulation and application in drug development. The physical properties often correlate with the compound's pharmacokinetic profile and can influence its absorption, distribution, metabolism, and excretion (Li et al., 2014).
Chemical Properties Analysis
The chemical properties, such as acidity, basicity, and reactivity towards nucleophiles or electrophiles, play a crucial role in the compound's mechanism of action. These properties are determined by the functional groups present on the diazaspiro[5.5]undecane scaffold and influence the compound's interaction with biological targets (Yang et al., 2009).
properties
IUPAC Name |
1-(furan-2-yl)-2-[3-oxo-2-(pyridin-2-ylmethyl)-2,9-diazaspiro[5.5]undecan-9-yl]ethane-1,2-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H23N3O4/c25-18-6-7-21(15-24(18)14-16-4-1-2-10-22-16)8-11-23(12-9-21)20(27)19(26)17-5-3-13-28-17/h1-5,10,13H,6-9,11-12,14-15H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RDMKITAPNWKXLL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2(CCN(CC2)C(=O)C(=O)C3=CC=CO3)CN(C1=O)CC4=CC=CC=N4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H23N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
381.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
9-[2-Furyl(oxo)acetyl]-2-(pyridin-2-ylmethyl)-2,9-diazaspiro[5.5]undecan-3-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.